DMHBO+

• Molecular Formula: C22H25IN4O5
• Molecular Weight: 552.4 g/mol
• InChI: InChI=1S/C22H24N4O5.HI/c1-26(2,3)16-8-6-15(7-9-16)25-20(13-23-29)24-17(22(25)28)10-14-11-18(30-4)21(27)19(12-14)31-5;/h6-13H,1-5H3,(H-,23,24,27,28,29);1H
• InChIKey: KRIJKRIPLDZXHI-UHFFFAOYSA-N

DMHBO+ Cationic Fluorogen for Chili Aptamer Imaging

DMHBO+ (CAS 2322286-81-5) is a cationic fluorophore that functions as a conditional chromophore for the Chili RNA aptamer, exhibiting negligible fluorescence when free in solution but strong fluorescence enhancement upon aptamer binding [1]. It belongs to the hydroxybenzylidene imidazolone (HBI) derivative class and is characterized by a molecular formula of C22H25IN4O5 and a molecular weight of 552.37 g/mol . The Chili-DMHBO+ complex mimics large Stokes shift red fluorescent proteins, with excitation/emission maxima at 456/592 nm, a quantum yield of 0.1, and a Stokes shift of 136 nm .

Workflow Chili aptamer-based fluorogenic RNA imaging

Selection Red-shifted, large Stokes shift, blue laser excitable

Use Context FRET, multiplexing, live-cell imaging with reported tight binding

• [1] Steinmetzger, C., Palanisamy, N., Gore, K. R., & Höbartner, C. (2019). A multicolor large Stokes shift fluorogen-activating RNA aptamer with cationic chromophores. Chemistry–A European Journal, 25(8), 1931-1935. View Source

DMHBO+ Uniqueness in Chili Aptamer RNA Imaging

Generic HBI-derived fluorogens cannot be simply interchanged for DMHBO+ in Chili aptamer-based applications. The Chili aptamer exhibits differential binding affinities, fluorescence activation efficiencies, and emission characteristics depending on the specific chromophore structure [1]. While DMHBI+ binds to Chili with a KD of 65 nM, DMHBO+ achieves a significantly tighter KD of 12 nM due to oxidative functionalization at the C2 position of the imidazolone ring and the presence of a cationic aromatic side chain [2]. Furthermore, DMHBO+ yields a red-shifted emission at 592 nm compared to DMHBI+ at 542 nm, enabling distinct multiplexing and FRET pairing capabilities that are unavailable with other Chili ligands [3]. Substituting DMHBO+ with a structurally similar but unoptimized HBI analog will compromise binding stability, alter emission wavelength, and invalidate established FRET protocols calibrated specifically for the DMHBO+-Chili system.

DMHBO+ forms a substantially more stable complex with Chili aptamer than DMHBI+; substituting with DMHBI+ may reduce complex stability and signal intensity.

Emission wavelength of DMHBO+ differs considerably from DMHBI+, which can disrupt FRET pairing with rhodamine acceptors calibrated for red-shifted emission.

Excitation wavelength shift with other HBI analogs may limit compatibility with standard blue laser lines used for DMHBO+.

• [1] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source
• [2] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source
• [3] Supramolecular Fluorescence Resonance Energy Transfer in Nucleobase-Modified Fluorogenic RNA Aptamers. Angewandte Chemie International Edition, 2020, 59, 6760-6764. View Source

DMHBO+ Comparative Performance Evidence

Binding Affinity vs DMHBI+

DMHBO+ exhibits a 5.4-fold higher binding affinity for the Chili aptamer compared to its closest structural analog DMHBI+ [1]. Crystal structure analysis reveals that oxidative functionalization at the C2 position of the imidazolone ring in DMHBO+ enables additional stabilizing contacts within the aptamer binding pocket that are absent in DMHBI+ [2].

Binding Affinity

Head-to-head

DMHBO+ KD = 12 nM vs DMHBI+ KD = 65 nM 5.4‑fold higher affinity

Reported higher complex stability may support wash‑free imaging

In vitro binding; cellular context requires validation

Evidence Dimension	Binding affinity (dissociation constant, KD)
Target Compound Data	KD = 12 nM
Comparator Or Baseline	DMHBI+: KD = 65 nM
Quantified Difference	5.4-fold improvement in binding affinity
Conditions	In vitro binding assay; Chili RNA aptamer (52 nt); solution conditions as reported in Steinmetzger et al. 2019 and Mieczkowski et al. 2021

Why This Matters

Lower KD translates directly to more stable fluorogen-aptamer complexes, reduced ligand concentration requirements in cellular imaging, and higher signal-to-noise ratios in wash-free imaging applications.

• [1] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source
• [2] PDB entry 7OA3: Crystal structure of Chili RNA aptamer in complex with DMHBO+ (Iridium hexammine co-crystallized form). View Source

Red-Shifted Emission for FRET and Multiplexing

DMHBO+ provides a red-shifted emission maximum at 592 nm compared to DMHBI+ at 542 nm, a 50 nm spectral separation that enables orthogonal two-color imaging and specific FRET pairing with Atto 590 acceptor dye [1]. This red shift results from the combined effects of the cationic trimethylanilinium substituent and C2 oxidative functionalization on the excited-state proton transfer pathway within the Chili aptamer binding pocket [2].

Emission Shift

Head-to-head

DMHBO+ λem = 592 nm DMHBI+ λem = 542 nm 50 nm red shift

Reported 50 nm shift supports FRET pairing with Atto 590 and dual‑color imaging

FRET efficiency depends on labeling geometry

Evidence Dimension	Fluorescence emission maximum (λem)
Target Compound Data	λem = 592 nm
Comparator Or Baseline	DMHBI+: λem = 542 nm
Quantified Difference	50 nm red shift; distinct color channel separation
Conditions	Bound to Chili RNA aptamer; excitation at 456 nm (DMHBO+) and 413 nm (DMHBI+)

Why This Matters

The 50 nm red shift enables DMHBO+ to serve as a FRET donor to Atto 590 for distance-dependent RNA structural studies and allows simultaneous dual-color imaging when paired with DMHBI+ in the same cellular system.

• [1] Supramolecular Fluorescence Resonance Energy Transfer in Nucleobase-Modified Fluorogenic RNA Aptamers. Angewandte Chemie International Edition, 2020, 59, 6760-6764. View Source
• [2] Steinmetzger, C., Palanisamy, N., Gore, K. R., & Höbartner, C. (2019). A multicolor large Stokes shift fluorogen-activating RNA aptamer with cationic chromophores. Chemistry–A European Journal, 25(8), 1931-1935. View Source

Blue Laser Excitation Compatibility vs Spinach-DFHBI

DMHBO+-Chili complex excites at 456 nm, making it compatible with standard 405 nm or 445-458 nm blue laser lines commonly available on confocal microscopes, whereas the widely used Spinach-DFHBI system requires UV excitation at approximately 380-400 nm [1]. This excitation difference provides practical advantages for laboratories equipped with blue rather than UV laser sources.

Excitation Compatibility

Cross‑study comparable

Chili‑DMHBO+ λex = 456 nm (blue laser lines: 405/445/458 nm) vs Spinach‑DFHBI λex ≈ 380–400 nm (UV)

Blue laser excitation may expand instrument compatibility vs UV‑requiring systems

Confocal configuration must be verified

Evidence Dimension	Excitation maximum (λex) and laser line compatibility
Target Compound Data	λex = 456 nm (Chili-DMHBO+ complex)
Comparator Or Baseline	Spinach-DFHBI: λex ≈ 380-400 nm
Quantified Difference	~56-76 nm red-shifted excitation; blue laser (405/445/458 nm) compatible vs UV laser required
Conditions	RNA-fluorogen complex in aqueous buffer

Why This Matters

Blue laser compatibility enables DMHBO+ experiments on standard confocal microscope configurations without requiring specialized UV laser sources, reducing equipment costs and expanding accessibility.

• [1] Steinmetzger, C., Palanisamy, N., Gore, K. R., & Höbartner, C. (2019). A multicolor large Stokes shift fluorogen-activating RNA aptamer with cationic chromophores. Chemistry–A European Journal, 25(8), 1931-1935. View Source

Large Stokes Shift vs Mango-TO1-Biotin

The Chili-DMHBO+ complex exhibits a Stokes shift of 136 nm, which is substantially larger than the ~60-80 nm Stokes shift typical of the Mango-TO1-Biotin system [1]. This large Stokes shift arises from an excited-state intermolecular proton transfer (ESPT) mechanism involving proton transfer to a guanine residue in the Chili aptamer binding pocket, a mechanism absent in the Mango aptamer system [2].

Stokes Shift

Cross‑study comparable

Chili‑DMHBO+ Stokes shift = 136 nm vs Mango‑TO1‑Biotin ~60–80 nm ~1.7–2.3× larger

Large Stokes shift reduces excitation bleed‑through; reported to simplify filter‑based detection

Signal‑to‑background improvement is system‑dependent

Evidence Dimension	Stokes shift (λem − λex)
Target Compound Data	136 nm (456 nm excitation → 592 nm emission)
Comparator Or Baseline	Mango-TO1-Biotin: ~60-80 nm (approximate range from literature; exact values depend on specific Mango variant)
Quantified Difference	~1.7-2.3× larger Stokes shift
Conditions	RNA-fluorogen complex in aqueous buffer; Mango data derived from Mango-III and related variants

Why This Matters

A larger Stokes shift dramatically reduces excitation light leakage into the emission detection channel, enabling simpler filter-based detection schemes and higher signal-to-background ratios without requiring complex spectral unmixing.

• [1] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source
• [2] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source

Thermal Stability vs DMHBI+

The Chili-DMHBO+ complex demonstrates superior thermal stability compared to the Chili-DMHBI+ complex as evidenced by fluorescence melting curve analysis [1]. The higher thermal stability correlates with the tighter binding affinity (KD 12 nM vs 65 nM) and additional molecular contacts enabled by the C2 oxidative functionalization in DMHBO+ that are absent in DMHBI+ [2].

Thermal Stability

Context‑dependent

DMHBO+ complex retains higher fluorescence at elevated temperatures vs DMHBI+; Tm not explicitly quantified

Qualitative data suggest higher thermal stability may support extended live‑cell imaging at 37°C

Verify under experimental time‑lapse conditions

Evidence Dimension	Thermal stability of RNA-fluorogen complex
Target Compound Data	Higher fluorescence retention at elevated temperatures; melting temperature (Tm) not explicitly quantified but qualitatively higher
Comparator Or Baseline	Chili-DMHBI+: lower fluorescence retention at elevated temperatures
Quantified Difference	Qualitatively enhanced thermal stability; supports extended imaging at physiological temperatures
Conditions	Fluorescence melting curves reported in Supplementary Fig. of Mieczkowski et al. 2021

Why This Matters

Enhanced thermal stability ensures robust fluorescence signal during prolonged live-cell imaging experiments at 37°C and reduces signal degradation in long-term time-lapse studies.

• [1] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549 (see Supplementary Fig. for fluorescence melting curves). View Source
• [2] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source

DMHBO+ Application Scenarios

FRET RNA Analysis with Atto 590

DMHBO+ is specifically optimized as a FRET donor to the rhodamine dye Atto 590, enabling distance-dependent measurements of RNA conformational changes, ligand-binding-induced structural rearrangements, and RNA-RNA or RNA-protein interaction studies. This FRET pairing is uniquely enabled by DMHBO+ emission at 592 nm, which overlaps optimally with Atto 590 absorption, a pairing not achievable with the green-emitting DMHBI+ (542 nm) [1]. Researchers developing FRET-based RNA biosensors should select DMHBO+ when Atto 590 is the intended acceptor dye.

Live-Cell RNA Imaging with Chili Aptamer

DMHBO+ enables wash-free live-cell RNA imaging when paired with genetically encoded Chili aptamer tags. The high-affinity binding (KD 12 nM) ensures stable complex formation at low intracellular ligand concentrations, while the large Stokes shift (136 nm) minimizes cellular autofluorescence interference and eliminates the need for washing steps [1]. This combination provides an advantage over lower-affinity Chili ligands (e.g., DMHBI+, KD 65 nM) that may require higher concentrations or exhibit less stable signals during prolonged imaging sessions [2].

Dual-Color Multiplexing with DMHBI+

DMHBO+ can be deployed alongside DMHBI+ in the same cellular system for simultaneous dual-color RNA imaging, as the two fluorogens activate distinct emission channels (red: 592 nm; green: 542 nm) when bound to separate Chili aptamer-tagged RNA targets [1]. This multiplexing capability is validated by crystallographic evidence showing that both ligands bind the same Chili aptamer core fold, allowing researchers to tag different RNA species with the same aptamer sequence while distinguishing them via fluorogen selection [2].

Confocal RNA Localization with Blue Laser

DMHBO+ is ideally suited for RNA localization studies on confocal microscopes equipped with standard blue laser lines (405 nm, 445 nm, or 458 nm), as its 456 nm excitation maximum falls within these commonly available wavelengths [1]. This compatibility eliminates the need for UV laser sources required by Spinach-DFHBI systems (380-400 nm excitation) [2], reducing instrument requirements and enabling DMHBO+-based RNA imaging on a broader range of standard confocal platforms without specialized UV optics.

Application

Selection Property

Validation Focus

FRET-based RNA conformational analysis with Atto 590 acceptor

Red-shifted emission profile overlapping rhodamine acceptor absorption

FRET efficiency and distance dependence in target RNA system

Wash-free live-cell RNA imaging with Chili aptamer tags

Reported tight binding affinity to Chili aptamer

Complex stability and signal persistence under physiological conditions

Simultaneous dual-color RNA imaging using DMHBO+/DMHBI+ pair

Distinct red/green emission channels with same aptamer core

Channel separation and crosstalk in cellular imaging

RNA localization on standard blue-laser confocal microscopes

Blue laser excitation compatibility (405–458 nm)

Signal intensity and photostability on available instrument configuration

• [1] Steinmetzger, C., Palanisamy, N., Gore, K. R., & Höbartner, C. (2019). A multicolor large Stokes shift fluorogen-activating RNA aptamer with cationic chromophores. Chemistry–A European Journal, 25(8), 1931-1935. View Source
• [2] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source